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Compound of Interest

Compound Name: Ripk2-IN-5

Cat. No.: B12366214 Get Quote

Essential Safety and Handling Guide for Ripk2-IN-5
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Ripk2-IN-5. The following procedures are designed

to ensure the safe handling, storage, and disposal of this potent kinase inhibitor.

Quantitative Data Summary
For ease of reference, the key quantitative data for Ripk2-IN-5 are summarized in the table

below.
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Property Value Source

Molecular Weight 354.43 g/mol [1]

CAS Number 2885227-09-6 [1][2]

IC50 (RIPK2) 5.1 nM [2]

Appearance Solid (Off-white to light yellow) [1]

Solubility
DMSO: 116.67 mg/mL (329.18

mM)
[1][3]

Storage (Powder)
-20°C for 3 years, 4°C for 2

years
[1]

Storage (In solvent)
-80°C for 6 months, -20°C for 1

month
[1][2]

Stability
Moderate stability in human

liver microsomes.
[2][3]

Operational Plan: Personal Protective Equipment
(PPE)
Due to the potent nature of Ripk2-IN-5, a comprehensive approach to personal protection is

mandatory to prevent exposure through inhalation, skin contact, or ingestion.

Engineering Controls:
Primary: All handling of Ripk2-IN-5 powder should be conducted in a certified chemical fume

hood or a powder containment hood to minimize inhalation risk.

Secondary: Ensure a well-ventilated laboratory environment. An eyewash station and safety

shower must be readily accessible.

Personal Protective Equipment (PPE):
Eye and Face Protection: Chemical safety goggles with side shields are required at all times.

A face shield should be worn over safety goggles when there is a risk of splashing.
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Hand Protection: Wear two pairs of nitrile gloves. The outer glove should be removed and

disposed of immediately after handling the compound. Change gloves frequently, and always

before leaving the work area.

Body Protection: A lab coat with long sleeves and a solid front must be worn. Ensure cuffs

are tucked into the inner pair of gloves.

Respiratory Protection: For weighing and handling of the powder outside of a containment

hood, a NIOSH-approved respirator with a particulate filter (N95 or higher) is recommended.

Experimental Workflow for Handling Ripk2-IN-5
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Preparation

Handling

Cleanup & Disposal

1. Don Full PPE
(Double Gloves, Gown, Goggles)

2. Prepare Work Area
(Fume Hood)

3. Weigh Ripk2-IN-5
(In Fume Hood)

4. Prepare Stock Solution
(e.g., in DMSO)

5. Decontaminate Surfaces
(e.g., with 70% Ethanol)

6. Dispose of Waste
(Sharps, Consumables)

7. Remove PPE
(Outer gloves first)

Click to download full resolution via product page

Figure 1: Experimental workflow for the safe handling of Ripk2-IN-5.
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Disposal Plan
Proper disposal of Ripk2-IN-5 and associated waste is critical to prevent environmental

contamination and accidental exposure.

Solid Waste:

All disposable materials that have come into contact with Ripk2-IN-5 (e.g., gloves, weigh

boats, pipette tips) should be collected in a dedicated, sealed, and clearly labeled

hazardous waste container.

Liquid Waste:

Solutions containing Ripk2-IN-5 should be collected in a designated, sealed, and labeled

hazardous waste container. Do not dispose of down the drain.

Decontamination:

All surfaces and equipment should be decontaminated after use. A suitable solvent (e.g.,

70% ethanol) should be used to wipe down surfaces, and the cleaning materials should be

disposed of as hazardous waste.

NOD2-RIPK2 Signaling Pathway
Ripk2-IN-5 is a potent inhibitor of Receptor-Interacting serine/threonine-Protein Kinase 2

(RIPK2), a key component of the NOD-like receptor signaling pathway. Understanding this

pathway is crucial for contextualizing the inhibitor's mechanism of action.
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Figure 2: Simplified NOD2-RIPK2 signaling pathway and the point of inhibition by Ripk2-IN-5.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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